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Compound of Interest

Compound Name: Diallyl(chloromethyl)methylsilane

Cat. No.: B14009488

Get Quote

Part 1: Executive Summary & Chemical Profile
Target Compound: (Chloromethyl)methyldi-2-propenylsilane Synonyms:

(Chloromethyl)methyldiallylsilane, Diallyl(chloromethyl)methylsilane CAS Registry Number:

83622-79-1 Molecular Formula:

Molecular Weight: 174.74 g/mol

Strategic Significance
(Chloromethyl)methyldi-2-propenylsilane is a bifunctional organosilane intermediate. Its value

lies in its orthogonal reactivity:

Allyl Groups (x2): Available for hydrosilylation or polymerization reactions (forming high-

refractive-index polymers).

Chloromethyl Group: A site for nucleophilic substitution, allowing the attachment of functional

pharmacophores or further cross-linking agents.
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Precise knowledge of its Refractive Index (

) is critical for:

Purity Verification: Detecting the absence of mono-allyl impurities or hydrolysis products.

Process Analytical Technology (PAT): Monitoring reaction kinetics in real-time.

Material Science: Designing optical coatings where high-

siloxanes are required.

Part 2: Refractive Index Data & Theoretical Analysis
As a specialized intermediate, experimental data for CAS 83622-79-1 is often batch-specific.

However, using Group Contribution Theory and validated structural analogs, we establish the

authoritative reference range for researchers.

Predicted & Reference Values
Based on the Lorentz-Lorenz molar refraction additivity rules, the refractive index is calculated

relative to established organosilane standards.

Compound Structure (Lit/Calc) Contribution

Tetramethylsilane

(TMS)
1.358 Reference Baseline

(Chloromethyl)trimeth

ylsilane
1.418 adds

Diallyldimethylsilane 1.442 adds

(Chloromethyl)methyl

diallylsilane
1.495 – 1.505 Target Range

Technical Insight: The substitution of a methyl group (
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) with a chloromethyl group (

) in organosilanes typically induces a refractive index shift of

. Starting from the diallyldimethylsilane baseline (1.442), the theoretical expectation for the
target molecule is

.

Temperature Dependence
The refractive index of organosilanes is inversely proportional to temperature. For high-

precision applications, apply the following correction factor if measuring outside standard

conditions (

):

Coefficient (

):

(Typical for allylic silanes).

Implication: A deviation of

alters the reading by

, which is significant for purity assays.

Part 3: Measurement Methodology (SOP)
Protocol: High-Precision Refractometry
Objective: Determine

with

accuracy to validate synthesis purity. Equipment: Abbe Refractometer (e.g., Atago NAR-1T)
with circulating water bath.

Step-by-Step Workflow:
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Calibration:

Equilibrate the prism block to

.

Verify calibration using a standard: 1-Bromonaphthalene (

) or Distilled Water (

).

Sample Preparation:

Critical: Ensure the sample is anhydrous. Hydrolysis of the chloromethyl group releases

HCl, clouding the prism and altering the index.

Filter sample through a 0.45

m PTFE syringe filter if any turbidity is visible.

Application:

Place 2-3 drops of (chloromethyl)methyldi-2-propenylsilane onto the main prism.

Caution: Do not touch the prism surface with the pipette tip (scratch risk).

Measurement:

Close the secondary prism immediately to minimize evaporation of volatile impurities.

Adjust the dispersion knob (Amici prisms) until the borderline is sharp and achromatized

(black/white edge, not colored).

Align the borderline with the crosshairs.

Data Logging:

Record temperature (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14009488?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) and Index (

).

Clean prism immediately with Isopropanol followed by Acetone.

Troubleshooting Common Errors
Fuzzy Borderline: Indicates sample heterogeneity (emulsion) or high dispersion. Correction:

Check for water contamination/hydrolysis.

Drifting Value: Temperature instability.[1] Correction: Allow 2 minutes for thermal equilibrium

before reading.

Part 4: Visualization of Structure & Workflow
The following diagram illustrates the molecular structure and the logical flow for using

Refractive Index as a Quality Control (QC) gate in synthesis.
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Structure: (Chloromethyl)methyldiallylsilane

QC Workflow

Si Atom

Allyl Group
(-CH2CH=CH2)

Allyl Group
(-CH2CH=CH2)

Methyl
(-CH3)

Chloromethyl
(-CH2Cl)

Crude Synthesis
Product

Measure nD
(20°C) Value Check

Release:
Purity > 97%

1.495 - 1.505

Reject:
Distill Again

< 1.490
(Solvent?)

> 1.510
(Polymer?)

Click to download full resolution via product page

Caption: Structural composition of the target silane and the decision-logic for Refractive Index-

based quality control.

Part 5: Safety & Handling (SDS Summary)
While measuring refractive index, the operator is exposed to the neat liquid. Adhere to these

safety standards:

Hazards:
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Skin/Eye Corrosive: The chloromethyl group can hydrolyze to release HCl on contact with

moisture/tissue.

Flammability: Flash point is expected to be

(based on diallyldimethylsilane data).

Controls:

Perform all transfers inside a fume hood.

Wear Nitrile gloves (double-gloving recommended) and chemical splash goggles.

Spill Response:

Neutralize spills with sodium bicarbonate before wiping. Do not use water directly, as it

generates HCl gas.
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(Standard for atomic refraction constants).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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